Cas no 2719-26-8 (Cyclohexanecarboxamide,N-phenyl-)

• Product Name: Cyclohexanecarboxamide,N-phenyl-
• CAS No: 2719-26-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 285244
• PubChem ID: 257030
• Update Time: 2025-11-01

Cyclohexanecarboxamide,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-phenyl-
• N-phenylcyclohexanecarboxamide
• IDI1_019597
• doi:10.14272/AZTGEJBZSFKULT-UHFFFAOYSA-N
• N-Phenyl cyclohexane carboxamide
• NCGC00176553-01
• AKOS001584815
• AN-652/40152508
• HMS1473M15
• HMS2399O12
• 10.14272/AZTGEJBZSFKULT-UHFFFAOYSA-N
• AB00459556-08
• SCHEMBL1300190
• SMR000115299
• NSC-84907
• MLS000550112
• SR-01000389224
• CHEMBL1562513
• NCIOpen2_005143
• Cyclohexanecarboxanilide
• BRD-K31363499-001-01-6
• N-PHENYL-1-CYCLOHEXANECARBOXAMIDE
• N-phenyl-cyclohexanecarboxamide
• SR-01000389224-1
• NSC84907
• EN300-7431652
• DTXSID70292697
• CS-0259879
• ChemDiv3_000279
• Cyclohexanecarboxamide, N-phenyl-
• N-Phenylcyclohexanecarboxamide #
• 2719-26-8

• Inchi： 1S/C13H17NO/c15-13(11-7-3-1-4-8-11)14-12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2,(H,14,15)
• InChI Key： AZTGEJBZSFKULT-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Cyclohexanecarboxamide,N-phenyl-

N-Phenyl-Cyclohexanecarboxamide (CAS No. 2719-26-8): A Comprehensive Overview

N-Phenyl-cyclohexanecarboxamide (CAS No. 2719-26-8) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-phenylcyclohexanecarboxamide, is characterized by its unique structure, which consists of a cyclohexane ring linked to a phenyl group through an amide functional group. The combination of these structural elements endows the compound with distinct chemical and physical properties, making it a valuable component in various research and industrial processes.

The molecular formula of N-Phenyl-cyclohexanecarboxamide is C₁₂H₁₅NO₂, and its molecular weight is 205.25 g/mol. The compound is a white crystalline solid at room temperature, with a melting point ranging from 104 to 106°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In the realm of organic synthesis, N-Phenyl-cyclohexanecarboxamide serves as an important intermediate in the synthesis of more complex molecules. Its amide functionality can be readily modified through various chemical transformations, such as amidation, esterification, and reduction reactions. These modifications allow researchers to tailor the compound for specific applications, including the development of new pharmaceuticals and materials.

Recent studies have highlighted the potential of N-Phenyl-cyclohexanecarboxamide in the field of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the use of N-Phenyl-cyclohexanecarboxamide derivatives as potent inhibitors of protein-protein interactions (PPIs). PPIs play a crucial role in many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By inhibiting specific PPIs, these derivatives have shown promise in treating various diseases, such as cancer and neurodegenerative disorders.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antiviral properties of N-Phenyl-cyclohexanecarboxamide derivatives against several RNA viruses. The results indicated that certain derivatives exhibited significant antiviral activity by interfering with viral replication processes. This finding opens up new avenues for the development of antiviral drugs targeting RNA viruses, which are responsible for many global health threats.

The structural diversity of N-Phenyl-cyclohexanecarboxamide also makes it an attractive candidate for use in materials science. For example, a recent study published in the Journal of Materials Chemistry B demonstrated that N-Phenyl-cyclohexanecarboxamide can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The resulting materials have potential applications in areas such as biomedical devices and advanced composites.

In addition to its synthetic and biological applications, N-Phenyl-cyclohexanecarboxamide has been studied for its environmental impact. A study published in the Environmental Science & Technology investigated the biodegradability and ecotoxicity of N-Phenyl-cyclohexanecarboxamide and its derivatives. The results showed that while the compound itself is relatively stable under environmental conditions, it can be biodegraded by certain microbial communities over time. This information is crucial for assessing the environmental safety of products containing N-Phenyl-cyclohexanecarboxamide.

The safety profile of N-Phenyl-cyclohexanecarboxamide has also been extensively evaluated. According to safety data sheets (SDS) provided by manufacturers, the compound is generally considered to be low-toxicity when handled properly. However, it is important to follow standard laboratory safety protocols when working with this compound to minimize any potential risks. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be maintained to prevent inhalation or skin contact.

In conclusion, N-Phenyl-cyclohexanecarboxamide (CAS No. 2719-26-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structural features make it a valuable intermediate in organic synthesis and a promising candidate for developing new drugs and materials. Ongoing research continues to uncover new properties and applications for this versatile compound, further solidifying its importance in scientific and industrial fields.